Cas no 1217632-30-8 ((R)-tert-Butyl 3-(aminomethyl)piperidine-1-carboxylate hydrochloride)

• Product Name: (R)-tert-Butyl 3-(aminomethyl)piperidine-1-carboxylate hydrochloride
• CAS No: 1217632-30-8
• MF: C₁₁H₂₃ClN₂O₂
• MW: 250.765522241592
• MDL: MFCD11112270
• CID: 1036707
• PubChem ID: 45072462
• Update Time: 2025-11-01

(R)-tert-Butyl 3-(aminomethyl)piperidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 3-(aminomethyl)piperidine-1-carboxylate hydrochloride
• tert-butyl (3R)-3-(aminomethyl)piperidine-1-carboxylate,hydrochloride
• (R)-tert-Butyl3-(aminomethyl)piperidine-1-carboxylatehydrochloride
• (R)-3-(aminomethyl)-1-n-boc-piperidine HCl
• 1-Piperidinecarboxylic acid, 3-(aminomethyl)-, 1,1-dimethylethyl ester, hydrochloride (1:1), (3R)-
• tert-butyl (3R)-3-(aminomethyl)piperidine-1-carboxylate;hydrochloride
• DB-361535
• A891456
• tert-Butyl (3R)-3-(aminomethyl)piperidine-1-carboxylate--hydrogen chloride (1/1)
• 1217632-30-8
• 2-Methyl-2-propanyl (3R)-3-(aminomethyl)-1-piperidinecarboxylate hydrochloride (1:1)
• AKOS016844232
• DTXSID80662564
• R-3-(AMINOMETHYL)-1-N-BOC-PIPERIDINE-HCl

• MDL： MFCD11112270
• Inchi： 1S/C11H22N2O2.ClH/c1-11(2,3)15-10(14)13-6-4-5-9(7-12)8-13;/h9H,4-8,12H2,1-3H3;1H/t9-;/m1./s1
• InChI Key： BHNNXYMAMJEVAA-SBSPUUFOSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCC[C@H](CN)C1)=O

Computed Properties

• Exact Mass: 250.14500
• Monoisotopic Mass: 250.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• PSA: 55.56000
• LogP: 3.03240

Additional information on (R)-tert-Butyl 3-(aminomethyl)piperidine-1-carboxylate hydrochloride

Introduction to (R)-tert-Butyl 3-(aminomethyl)piperidine-1-carboxylate hydrochloride (CAS No. 1217632-30-8)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of innovative therapeutic agents. One such compound, (R)-tert-Butyl 3-(aminomethyl)piperidine-1-carboxylate hydrochloride, with the CAS number 1217632-30-8, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their versatility in drug design and synthesis.

The< b>piperidine ring is a key structural motif in many biologically active molecules, contributing to their pharmacological efficacy and specificity. The presence of a< b>tert-butyl group at the 1-position and an< b>aminomethyl substituent at the 3-position in (R)-tert-butyl 3-(aminomethyl)piperidine-1-carboxylate hydrochloride enhances its potential as a pharmacophore. This configuration not only influences the compound's solubility and stability but also its interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel piperidine derivatives for various therapeutic applications. The< b>(R)-configuration of this compound is particularly noteworthy, as enantiomeric purity is often critical for achieving optimal pharmacological outcomes. The< b>hydrochloride salt form of the compound improves its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products.

The< b>aminomethyl group in (R)-tert-butyl 3-(aminomethyl)piperidine-1-carboxylate hydrochloride provides a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives. This feature is particularly valuable in drug discovery pipelines, where functional groups are strategically incorporated to enhance binding affinity and metabolic stability. Recent studies have highlighted the utility of such piperidine derivatives in targeting neurological disorders, including Parkinson's disease and Alzheimer's disease.

One of the most promising areas of research involving this compound is its potential as a precursor for developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases. The< b>piperidine scaffold has been extensively explored in the design of kinase inhibitors due to its ability to mimic natural substrates and interact with key residues in the enzyme active site. The< b>tert-butyl group and< b>aminomethyl substituents may contribute to optimizing binding interactions by enhancing hydrophobicity and hydrogen bonding capabilities.

The development of< b>(R)-tert-butyl 3-(aminomethyl)piperidine-1-carboxylate hydrochloride as a lead compound has been supported by computational modeling and experimental validation. Molecular docking studies have demonstrated that this compound can effectively bind to target proteins with high affinity. Furthermore, its structural features make it a suitable candidate for further optimization through structure-activity relationship (SAR) studies.

In clinical settings, the potential therapeutic applications of this compound are being actively investigated. Preclinical studies have shown promising results in models of inflammation and pain management. The ability of< b>piperidine derivatives to modulate inflammatory pathways makes them attractive candidates for developing anti-inflammatory drugs. Additionally, the< b>(R)-configuration may contribute to improved selectivity and reduced side effects compared to racemic mixtures.

The synthesis of (R)-tert-butyl 3-(aminomethyl)piperidine-1-carboxylate hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as chiral resolution and asymmetric catalysis, have been employed to achieve enantiopure products. These methods are essential for producing pharmaceutical-grade compounds that meet stringent regulatory requirements.

The future prospects of this compound are bright, with ongoing research aimed at expanding its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. As our understanding of biological mechanisms continues to evolve, new applications for (R)-tert-butyl 3-(aminomethyl)piperidine-1-carboxylate hydrochloride may emerge, further solidifying its importance in medicinal chemistry.